(Z)-3-isobutyl-5-((2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-methylpropyl)-5-[(2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H22N4O3S2/c1-13(2)12-24-19(26)15(29-20(24)28)11-14-17(22-7-9-27-10-8-22)21-16-5-3-4-6-23(16)18(14)25/h3-6,11,13H,7-10,12H2,1-2H3/b15-11-
• InChI Key: OPJQMWLAAYPKIV-PTNGSMBKSA-N
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCOCC4)SC1=S
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCOCC4)/SC1=S
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• CAS RN: 442552-51-4

Description

“(Z)-3-isobutyl-5-((2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one” is a compound that belongs to the class of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives. These compounds have been studied for their potential biological properties, including anti-HIV-1 activity.

Molecular Structure Analysis

The molecular structure of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives, including “this compound”, typically features a keto oxygen atom at position C-4 and a nitrogen atom of a thiadiazole or oxadiazole ring moiety. These atoms can chelate a Mg2+ ion.

Scientific Research Applications

Pharmacokinetics and Metabolism

Studies often explore the pharmacokinetics, metabolism, and excretion of compounds to understand how they are processed by the body. For example, research on linezolid, an antibiotic, provides detailed insights into its disposition, metabolism, and excretion in humans, highlighting the importance of understanding drug-related material's metabolic pathways and elimination routes (Slatter et al., 2001).

Antimicrobial Activity

Another area of research focuses on the antimicrobial activity of compounds. Studies may examine how new molecules inhibit the growth of bacteria or other pathogens, contributing to the development of new antibiotics or antiviral agents. For instance, linezolid's early and extended bactericidal activity against pulmonary tuberculosis was investigated, providing valuable data on its efficacy against Mycobacterium tuberculosis (Dietze et al., 2008).

Environmental and Occupational Exposure

Research also extends to environmental and occupational exposure to various compounds, assessing potential health risks. For example, a study on the exposure of South Australian preschool children to organophosphorus and pyrethroid pesticides highlights the importance of understanding the extent of environmental exposure to chemicals and its implications for public health (Babina et al., 2012).

Drug Interaction and Nephrotoxicity Studies

Investigations into drug interactions and potential nephrotoxicity are crucial for evaluating the safety of new pharmaceutical agents. Research can identify how new drugs interact with existing medications and assess their impact on kidney function, as seen in studies examining the nephrotoxicity of various antibiotics (Mondorf Aw, 1979).

Future Directions

The future directions for research on “(Z)-3-isobutyl-5-((2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one” and similar compounds could include further exploration of their potential biological properties, such as anti-HIV-1 activity. Additionally, the development of more efficient and environmentally friendly synthesis methods could be a focus.

Mechanism of Action

Biochemical Pathways

Compounds with similar structures have been shown to influence various biochemical pathways, including those related to cell adhesion molecules (cams) .

Result of Action

Compounds with similar structures have been shown to have various biological activities, such as antioxidant, radioprotective, analgesic, antiinflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer .